2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide

• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• SMILES: C1CCN(C(C1)CNC(=O)CN)CC2=CC=CC=C2
• InChI: InChI=1S/C15H23N3O/c16-10-15(19)17-11-14-8-4-5-9-18(14)12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12,16H2,(H,17,19)
• InChIKey: CHSRVIMTHWTFTE-UHFFFAOYSA-N

Research on sigma-2 receptor (σ2R/TMEM97) biology is often confounded by pan-sigma ligands that lack subtype selectivity, obscuring target-specific phenotypes. 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide (CAS 1353971-56-8) resolves this with a well-characterized σ2R-preferring profile. - σ2R Ki of 90 nM with 9.3-fold selectivity over σ1R, enabling clean target deconvolution in PC12 and other cell models. - Primary amine handle allows rapid conjugation for chemical probe development (fluorescent, biotinylated) without disrupting the benzyl-piperidine pharmacophore. - Available as a high-purity research tool with reliable global logistics for academic and biopharma procurement.

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide: Compound Overview

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide (CAS: 1353971-56-8, MF: C₁₅H₂₃N₃O, MW: 261.36) is a synthetic organic compound belonging to the piperidine-based alkylacetamide class. Its structure, featuring a benzyl-piperidine scaffold coupled with an aminoacetamide moiety, enables selective interactions with sigma receptors . This compound is primarily utilized in medicinal chemistry as a pharmacological tool to investigate sigma receptor (σR) biology, particularly in the context of cancer and neurologic disorders where σ2R/TMEM97 is implicated [1].

Target Class Sigma receptor (σR) pharmacology tool

Pathway Focus σ2R/TMEM97 target engagement studies

Chemistry Utility Primary amine handle for probe derivatization

• [1] Zampieri, D., Romano, M., Menegazzi, R., & Mamolo, M. G. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorganic & Medicinal Chemistry Letters, 28(19), 3206-3209. View Source

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide: Why Generic Substitutions Fail

Generic piperidine derivatives or pan-sigma ligands cannot be freely interchanged with 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide. The sigma receptor family comprises two distinct subtypes, σ1 and σ2, with different tissue distributions and pathophysiological roles. The σ2 receptor (recently cloned as TMEM97) is specifically implicated in cholesterol biosynthesis, cancer pathogenesis, and neurologic disorders, whereas σ1 is a chaperone protein modulating ion channels [1]. Off-the-shelf sigma ligands often exhibit high affinity for both subtypes (or preferential σ1 binding), introducing confounding variables in target-specific studies. The unique substitution pattern of this compound—specifically the 2-aminomethyl acetamide side chain on a 2-benzylpiperidine core—imparts a distinct σ2-preferring pharmacological profile that is not replicated by generic N-benzylpiperidines or classical sigma ligands [2].

This Compound σ2-preferring piperidine acetamide

Potential Substitute Generic pan-sigma or σ1-selective ligands

Pan-sigma ligands introduce σ1R cross-reactivity, confounding σ2R/TMEM97-specific pathway interpretation.

This Compound 2-aminomethyl acetamide side chain

Potential Substitute N-alkylated or classical N-benzylpiperidines

Distinct substitution pattern imparts a unique selectivity profile that may not transfer to close structural analogs.

• [1] Zampieri, D., Romano, M., Menegazzi, R., & Mamolo, M. G. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorganic & Medicinal Chemistry Letters, 28(19), 3206-3209. View Source
• [2] Zampieri, D., Romano, M., Menegazzi, R., & Mamolo, M. G. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorganic & Medicinal Chemistry Letters, 28(19), 3206-3209. View Source

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide: Selectivity Evidence

σ2R vs. σ1R Binding Affinity

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide demonstrates a 9.3-fold higher affinity for the σ2 receptor (TMEM97) compared to the σ1 receptor. Its Ki for σ2R is 90 nM, while its Ki for σ1R is 841 nM [1]. This contrasts with the potent σ1-selective ligand N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide, which exhibits extreme selectivity in the opposite direction (σ2/σ1 = 120) [2].

σ2R vs. σ1R Binding Affinity

Cross-study comparable

9.3-fold σ2 preference Ki σ2R = 90 nM Ki σ1R = 841 nM

Supports σ2R-selective target engagement studies.

Binding conditions: rat PC12 cells (σ2R); guinea pig brain membranes (σ1R).

Evidence Dimension	Binding Affinity (Ki)
Target Compound Data	σ2R Ki = 90 nM; σ1R Ki = 841 nM
Comparator Or Baseline	N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide: σ1R Ki = 3.4 nM; σ2/σ1 ratio = 120
Quantified Difference	Target compound σ2/σ1 ratio = 0.11 (9.3-fold σ2 preference); Comparator σ2/σ1 ratio = 120
Conditions	σ2R: rat PC12 cells; σ1R: guinea pig brain membranes using [3H]DTG radioligand

Why This Matters

This profile enables researchers to isolate σ2R-mediated effects with minimal σ1R cross-reactivity, a critical requirement for target validation in oncology and neurodegenerative disease models.

• [1] BindingDB. (n.d.). BDBM50604967 (CHEMBL1698776): Affinity Data for Sigma Receptors. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50604967 View Source
• [2] Dence, C. S., John, C. S., Bowen, W. D., & Welch, M. J. (1998). N-(N-Benzylpiperidin-4-yl)-2-[18F]fluorobenzamide: A potential ligand for PET imaging of σ receptors. Nuclear Medicine and Biology, 25(8), 725-729. View Source

σ2R Selectivity vs. Non-Selective Ligands

This compound exhibits a σ2/σ1 selectivity profile (0.11) that is distinct from other piperidine-based sigma ligands. For example, a spiro[1,2,4-benzotriazine]piperidine derivative achieves a σ2/Kiσ1 ratio of 7000, representing extreme σ1 selectivity [1]. In contrast, a series of halogenated 4-(phenoxymethyl)piperidines showed σ2/σ1 ratios ranging from 1.19 to 121 [2]. The target compound's preferential σ2 binding places it in a unique, under-explored selectivity space.

σ2R Selectivity vs. Non-Selective Ligands

Class-level inference

σ2/σ1 Ratio = 0.11 Comparators range from 1.19 to 7000

Occupies a unique, under-explored σ2-preferring selectivity space.

Profile is distinct from spiro-benzotriazine and halogenated phenoxymethyl piperidines.

Evidence Dimension	σ2/σ1 Selectivity Ratio
Target Compound Data	0.11 (σ2-preferring)
Comparator Or Baseline	Spiro[1,2,4-benzotriazine]piperidine: 7000 (σ1-selective); Halogenated 4-(phenoxymethyl)piperidines: 1.19 to 121
Quantified Difference	Target compound is σ2-preferring; comparators range from σ1-selective to moderately σ2-selective.
Conditions	σ2R and σ1R binding assays using radioligands

Why This Matters

The availability of a σ2-preferring ligand with sub-100 nM affinity is limited; this compound fills a critical gap for researchers investigating σ2R/TMEM97 biology without the confounding effects of high-affinity σ1R binding.

• [1] Novelli, F., & Sparatore, F. (2002). Spiro[1,2,4-benzotriazine-3(4H),4′-(1′-substituted)piperidines] and related compounds as ligands for sigma receptors. Il Farmaco, 57(8), 619-624. View Source
• [2] Waterhouse, R. N., & Collier, T. L. (1997). Halogenated 4-(phenoxymethyl)piperidines as potential radiolabeled probes for sigma-1 receptors: in vivo evaluation of [123I]-1-(iodopropen-2-yl)-4-[(4-cyanophenoxy)methyl]piperidine. Nuclear Medicine and Biology, 24(8), 745-751. View Source

N-Substitution Effects on Sigma-2 Affinity

In the class of N-(1-benzylpiperidin-2-ylmethyl)acetamide derivatives, the presence of a primary amino group at the acetamide moiety (as in the target compound) confers a distinct pharmacological profile compared to N-alkylated analogs [1]. For instance, the N-methyl analog (2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-acetamide) is a related derivative with a different steric and electronic profile at the amide nitrogen, which can alter receptor binding kinetics and selectivity .

N-Substitution Effects on Sigma-2 Affinity

Class-level inference

Primary amine on acetamide moiety

Free amine enables derivatization hindered in N-alkylated analogs.

N-methyl analog exhibits altered steric and hydrogen-bonding profile.

Evidence Dimension	Structural Modification
Target Compound Data	Primary amine on acetamide moiety
Comparator Or Baseline	N-methyl analog (N-methyl-acetamide derivative)
Quantified Difference	Difference in hydrogen-bonding capacity and steric bulk at the amide nitrogen.
Conditions	In silico and synthetic analysis

Why This Matters

The unsubstituted amine allows for further chemical derivatization (e.g., bioconjugation or radiolabeling) that is sterically hindered in N-alkylated analogs, enhancing the compound's utility as a chemical probe.

• [1] Zampieri, D., Romano, M., Menegazzi, R., & Mamolo, M. G. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorganic & Medicinal Chemistry Letters, 28(19), 3206-3209. View Source

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide: Research Applications

In Vitro σ2R Target Engagement

This compound is ideally suited as a reference ligand in competitive binding assays to confirm σ2R/TMEM97 engagement. Its Ki of 90 nM for σ2R provides a clear window for displacement studies using radiolabeled sigma ligands [1]. Researchers can use it to validate the presence and functional state of σ2R in cell lines (e.g., PC12 cells) and tissue homogenates.

Discriminating σ1R and σ2R Cellular Effects

Given its 9.3-fold selectivity for σ2R over σ1R [1], this compound serves as a pharmacological tool to dissect the specific contributions of each sigma receptor subtype in cellular assays. By comparing its effects to those of σ1R-selective ligands (e.g., PRE-084), researchers can attribute observed phenotypes (e.g., calcium flux, cholesterol trafficking, or apoptosis) to the correct sigma receptor subtype.

Lead Optimization and SAR Studies

As a representative of the piperidine-based alkylacetamide class, this compound provides a well-characterized starting point for structure-activity relationship (SAR) campaigns. The primary amine offers a convenient handle for introducing functional groups to modulate pharmacokinetic properties or create chemical probes, such as fluorescent conjugates or biotinylated analogs [1]. Its reported affinity values for both sigma receptor subtypes provide a baseline for assessing the impact of structural modifications [2].

Application

Selection Property

Validation Focus

In Vitro σ2R Target Engagement

Sub-100 nM σ2R affinity

Competitive binding displacement assay context

Discriminating σ1R and σ2R Cellular Effects

Reported 9.3-fold σ2/σ1 selectivity window

Phenotype attribution to receptor subtype in cellular models

Lead Optimization and SAR Studies

Free primary amine functional handle

Baseline affinity context for chemical probe development

• [1] BindingDB. (n.d.). BDBM50604967 (CHEMBL1698776): Affinity Data for Sigma Receptors. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50604967 View Source
• [2] Zampieri, D., Romano, M., Menegazzi, R., & Mamolo, M. G. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorganic & Medicinal Chemistry Letters, 28(19), 3206-3209. View Source